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Compound of Interest

Compound Name: MS33

Cat. No.: B12423067

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock
solutions of MS33, a potent and selective WD repeat-containing protein 5 (WDRS5) degrader.
Adherence to these protocols is crucial for ensuring the accuracy and reproducibility of
experimental results in research and drug development settings.

Compound Information

MS33 is a heterobifunctional molecule that induces the degradation of WDRS5, a protein
implicated in the pathogenesis of various cancers, including acute myeloid leukemia.[1][2] It
functions by recruiting the von Hippel-Lindau (VHL) E3 ubiquitin ligase to WDR5, leading to its
ubiquitination and subsequent proteasomal degradation.[1][2]

Quantitative Data Summary

For ease of reference and calculation, the key quantitative data for MS33 are summarized in
the table below.
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Parameter

Value

Source

Chemical Name

N-(5-((2-(((S)-1-((2S,4R)-4-
hydroxy-2-(((S)-1-(4-(4-
methylthiazol-5-
yl)phenyl)ethyl)carbamoyl)pyrr
olidin-1-yl)-3,3-dimethyl-1-
oxobutan-2-yl)amino)-2-
oxoethyl)carbamoyl)-2'-fluoro-
4-((3S,5R)-3-methyl-5-
(morpholinomethyl)piperazin-1-
yl)-[1,1'-biphenyl]-3-yl)-6-

(trifluoromethyl)picolinamide

PubChem

Molecular Weight

1184.4 g/mol

MedchemExpress[1]

CAS Number

2407449-11-8

MedchemExpress[3]

Appearance

Solid powder

General knowledge

Primary Solvent

Dimethyl sulfoxide (DMSO)

Inferred from similar

compounds[4]

Experimental Protocols

The following protocols detail the step-by-step procedures for preparing a stock solution of

MS33. It is imperative to use high-purity solvents and calibrated equipment to ensure the

accuracy of the final concentration.

Materials and Equipment

MS33 powder

Dimethyl sulfoxide (DMSO), anhydrous, =99.9% purity

Sterile microcentrifuge tubes
Calibrated analytical balance

Vortex mixer

or vials
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o Pipettes and sterile, filtered pipette tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of MS33 in DMSO, a
common starting concentration for in vitro experiments.

Procedure:

o Equilibrate MS33: Allow the vial containing the MS33 powder to equilibrate to room
temperature before opening to prevent condensation of moisture.

o Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh out the desired amount of MS33 powder. For example, to prepare 1 mL of a 10 mM
stock solution, you would need 1.1844 mg of MS33.

o Calculation:Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular
Weight (g/mol) x 1000 (mg/g)

o Mass (mg) = 0.001 L x 0.010 mol/L x 1184.4 g/mol x 1000 mg/g = 11.844 mg (This is for
1mL, for smaller volumes, adjust accordingly. It is often more practical to make a larger
volume for accuracy in weighing). Let's assume we will prepare 100 pL for initial
experiments: 0.0001 L x 0.010 mol/L x 1184.4 g/mol x 1000 mg/g = 1.1844 mg.

o Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the MS33 powder. For 1.1844 mg of MS33, add 100 pL of DMSO to achieve a 10
mM concentration.

» Dissolution: Close the tube tightly and vortex the solution until the MS33 powder is
completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if
necessary. Visually inspect the solution to ensure there are no visible particles.

» Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C or -80°C in tightly sealed, light-protected tubes.
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Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of MS33 and the experimental
workflow for preparing the stock solution.

Mechanism of Action of MS33
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Caption: Mechanism of MS33-induced WDR5 degradation.

Experimental Workflow for MS33 Stock Solution
Preparation
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1. Weigh MS33 Powder

'

2. Add Anhydrous DMSO
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3. Vortex to Dissolve

'

4. Aliquot into Tubes

5. Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparation of Stock Solutions for MS33, a WDR5
Degrader]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12423067#how-to-prepare-ms33-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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